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Acalisib Kinase Selectivity Profile

Acalisib is characterized as a second-generation, potent, and highly selective inhibitor of the

phosphoinositide 3-kinase delta (PI3K§) isoform [1] [2]. The table below summarizes its published

selectivity data against Class I PI3K isoforms.

Kinase ICso Value . .
Primary Expression & Role
Isoform (nM)
PI3Kd 12.7 nM [1] Primarily in leukocytes; key role in B-cell receptor signaling,
(p1106) [3] proliferation, and survival [3].
PI3Ky 1389 nM [3] Primarily in leukocytes; involved in inflammatory signaling.
(p110y)
PI3KPB 3377 nM [3] Ubiquitously expressed.
(p110B)
PI3Ka 5441 nM [3] Ubiquitously expressed; frequently mutated in cancers.
(p110a)

The high selectivity of Acalisib was further confirmed in a human basophil activation assay, where it

suppressed IgE receptor I (FceRI) PI3K§-mediated CD63 expression with an ECso of 14 nM. Importantly, no
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binding to other kinases was observed even at a high concentration of 10 pM [1] [2].

Experimental Protocol for Kinase Profiling

The search results describe two primary methodologies for conducting broad kinase panel screening, which

are relevant for understanding how such selectivity data is typically generated.

e Radiometric Assay (HotSpot & 3*PanQinase): This method is based on the transfer of the gamma-

phosphate of ATP to a kinase substrate.

o Procedure: Kinase reactions are performed using 3P-labelled ATP. The phosphorylated
substrates are then captured and detected. In the HotSpot assay, this is done by spotting the
reaction mix on a filter membrane. In the 33PanQinase assay, reactions are performed in
ScintiPlate microtiter plates coated with scintillant for direct detection [4].

o Application: This robust method is suitable for profiling inhibitors against hundreds of wild-type
kinases to determine ICso values and assess selectivity [4].

e Probe Displacement Assay (HTRF): This is a non-radiometric, homogeneous assay technology.

o Procedure: The assay relies on fluorescence resonance energy transfer (FRET). A target
kinase is bound by antibodies coupled to a donor fluorophore and a probe coupled to an
acceptor fluorophore. When the inhibitor compound competes with the probe for binding to the
kinase, it causes a decrease in the FRET signal, which is quantifiable [4].

o Application: This method is also used for high-throughput kinase inhibitor screening and
profiling [4].

The following diagram illustrates the logical workflow of a kinase inhibitor screening and validation process

that incorporates these methods.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.nature.com/articles/s41408-018-0055-x
https://pmc.ncbi.nlm.nih.gov/articles/PMC5809482/
https://www.reactionbiology.com/services/kinase-assays/kinase-panel-screening/
https://www.reactionbiology.com/services/kinase-assays/kinase-panel-screening/
https://www.reactionbiology.com/services/kinase-assays/kinase-panel-screening/
https://www.reactionbiology.com/services/kinase-assays/kinase-panel-screening/
https://www.smolecule.com/products/s548988?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

(Start: Kinase Inhibitor Screening)

Radiometric Assay Probe Displacement Assay
(HotSpot/**PanQinase) (HTRF)

Initial Selectivity & ICso Data

Functional Cellular Validation

Cellular Efficacy & Mechanism

Click to download full resolution via product page

Research Implications and Future Directions

The available data strongly positions Acalisib as a highly selective PI3K¢ inhibitor. This property is crucial
for its clinical development in lymphoid malignancies like Chronic Lymphocytic Leukemia (CLL) and B-
cell lymphomas, as it may help mitigate off-target toxicities [1]. The phase 1b study confirmed its clinical

activity, particularly in CLL patients [1] [2].

Future research could be significantly enhanced by:

e Broad Kinome Screening: Profiling Acalisib against a comprehensive panel of 400+ kinases to
definitively rule out off-target effects and fully understand its selectivity [4] [5].

¢ Functional Profiling in Cells: As demonstrated in other studies, combining biochemical data with
functional ex vivo testing in patient-derived cells can help stratify responders, identify novel treatment
vulnerabilities, and rationalize combination therapies [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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